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Compound of Interest |

Compound Name: Segigratinib hydrochloride
CAS No.: 2847066-15-1
Cat. No.: B15579901
Get Quote
. J

For Immediate Implementation: Researchers, scientists, and drug development professionals
must handle the disposal of Segigratinib hydrochloride with stringent adherence to safety
protocols to ensure a secure laboratory environment and prevent environmental contamination.
As an investigational drug, Segigratinib hydrochloride should be treated as hazardous waste.
This guide provides a comprehensive, step-by-step procedure for its safe and compliant
disposal.

Key Safety and Disposal Information

While a specific Safety Data Sheet (SDS) for Segigratinib hydrochloride is not publicly
available, analogous investigational kinase inhibitor hydrochlorides are classified with potential
hazards including being harmful if swallowed, causing skin and eye irritation, and potential
reproductive or organ damage with repeated exposure. Therefore, a conservative approach,
treating Segigratinib hydrochloride as hazardous waste, is mandatory.

Disposal of this compound and its associated contaminated materials must comply with all
federal, state, and local regulations. The primary and recommended method of disposal is
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through a licensed hazardous material disposal company, which will typically involve
incineration.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to wear the following appropriate
Personal Protective Equipment (PPE) to minimize exposure risks:

PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Respiratory Recommended if creating aerosols or dust

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Segigratinib
hydrochloride in a laboratory setting.

1. Segregation:

« Isolate all Segigratinib hydrochloride waste from other chemical waste streams to ensure
proper handling and disposal. This includes unused or expired solid compounds, solutions,
and contaminated labware.

2. Containerization:

e Solid Waste: Place unused or expired solid Segigratinib hydrochloride into a clearly
labeled, sealed, and suitable container for chemical waste.

» Liquid Waste: Collect all solutions containing Segigratinib hydrochloride in a designated,
leak-proof container for hazardous liquid waste. The container must be compatible with the
solvent used.
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o Contaminated Materials: Dispose of all single-use labware that has come into contact with
the compound, such as pipette tips, tubes, and gloves, in a designated hazardous waste
container.

3. Labeling:

o Clearly label the waste container with "Segigratinib Hydrochloride Waste," the appropriate
hazard symbols (e.g., "Toxic"), and any other identifiers required by your institution's
Environmental Health and Safety (EHS) department.

4. Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials, while awaiting pickup.

5. Final Disposal:

» Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste. The EHS department will coordinate with a licensed hazardous waste
vendor for final disposal, which will typically be high-temperature incineration.

Spill Management
In the event of a spill, follow these steps to contain and clean the area effectively:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

e Containment:

o Solid Spills: Carefully sweep the material to avoid generating dust and place it into a
sealed container for disposal.

o Liquid Spills: Absorb the spill with an inert, non-combustible material such as vermiculite or
sand. Collect the absorbed material into a suitable container for hazardous waste.

» Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with an
appropriate solvent (e.g., alcohol), and dispose of all cleaning materials as hazardous waste.
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Disposal Workflow

Start: Segigratinib
Hydrochloride Waste
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Hazardous Waste Containers as Hazardous Waste
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Contact Institutional EHS
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Caption: Workflow for the proper disposal of Segigratinib hydrochloride.

o To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of
Segigratinib Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579901/docs#safeguarding-research-proper-
disposal-of-segigratinib-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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